Cas no 1286717-55-2 (2,4-dichloro-N-(2-methoxyethyl)-5-methyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide)

• Product Name: 2,4-dichloro-N-(2-methoxyethyl)-5-methyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide
• CAS No: 1286717-55-2
• MF: C₁₆H₁₈Cl₂N₂O₃S
• MW: 389.296720981598
• CID: 6101460
• PubChem ID: 52906850
• Update Time: 2025-06-25

2,4-dichloro-N-(2-methoxyethyl)-5-methyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-(2-methoxyethyl)-5-methyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide
• 1286717-55-2
• AKOS024522500
• VU0523950-1
• 2,4-dichloro-N-(2-methoxyethyl)-5-methyl-N-(pyridin-4-ylmethyl)benzenesulfonamide
• F5854-2259
• 2,4-dichloro-N-(2-methoxyethyl)-5-methyl-N-[(pyridin-4-yl)methyl]benzene-1-sulfonamide

• Inchi： 1S/C16H18Cl2N2O3S/c1-12-9-16(15(18)10-14(12)17)24(21,22)20(7-8-23-2)11-13-3-5-19-6-4-13/h3-6,9-10H,7-8,11H2,1-2H3
• InChI Key： QSMYCTRXERDOBU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1S(N(CC1C=CN=CC=1)CCOC)(=O)=O)Cl

Computed Properties

• Exact Mass: 388.0415190g/mol
• Monoisotopic Mass: 388.0415190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-dichloro-N-(2-methoxyethyl)-5-methyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide

2,4-dichloro-N-(2-methoxyethyl)-5-methyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide (CAS No. 1286717-55-2): An Overview

2,4-dichloro-N-(2-methoxyethyl)-5-methyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide (CAS No. 1286717-55-2) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound, often referred to by its CAS number for brevity, has garnered attention due to its unique structural features and potential therapeutic properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 2,4-dichloro-N-(2-methoxyethyl)-5-methyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide is C₁₉H₂₁Cl₂N₃O₃S, and its molecular weight is approximately 430.39 g/mol. The compound features a benzene ring substituted with two chlorine atoms at the 2 and 4 positions, a methyl group at the 5 position, and a sulfonamide group attached to the benzene ring. The sulfonamide group is further substituted with a pyridine ring and a 2-methoxyethyl group. This intricate structure confers the compound with specific chemical and physical properties that make it an interesting subject for research.

The solubility of 2,4-dichloro-N-(2-methoxyethyl)-5-methyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide in various solvents has been studied extensively. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. This property is crucial for its use in pharmaceutical formulations and biological assays.

Synthesis Methods

The synthesis of 2,4-dichloro-N-(2-methoxyethyl)-5-methyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route starts with the reaction of 2,4-dichloro-5-methylbenzenesulfonyl chloride with 4-(aminomethyl)pyridine to form the intermediate sulfonamide compound. This intermediate is then further reacted with 2-methoxyethanamine to obtain the final product.

The choice of solvent and catalyst plays a critical role in the efficiency of these reactions. For instance, using DMSO as a solvent and triethylamine as a base can significantly improve the yield of the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods that minimize waste and reduce the use of hazardous reagents.

Biological Activities

2,4-dichloro-N-(2-methoxyethyl)-5-methyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide has shown promising biological activities in various studies. One of its key applications is in the field of anticancer research. Studies have demonstrated that this compound exhibits potent antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, 2,4-dichloro-N-(2-methoxyethyl)-5-methyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that this compound could be a valuable candidate for the development of new anti-inflammatory drugs.

Clinical Trials and Future Prospects

The promising preclinical results of 2,4-dichloro-N-(2-methoxyethyl)-5-methyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and tolerability of this compound in humans. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

If these early-stage trials continue to show positive results, it is likely that more advanced clinical trials will be initiated to further evaluate the efficacy and safety of this compound in treating various diseases. The potential applications range from cancer therapy to chronic inflammatory conditions, making it a versatile candidate for drug development.

Conclusion

In conclusion, 2,4-dichloro-N-(2-methoxyethyl)-5-methyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide (CAS No. 1286717-55-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable properties make it an attractive subject for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is expected that this compound will play an increasingly important role in advancing medical treatments for various diseases.